Methyl 2-(3-(methylthio)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(3-methylsulfanylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H19NO3S2/c1-22-18(21)15-13-8-3-4-9-14(13)24-17(15)19-16(20)11-6-5-7-12(10-11)23-2/h5-7,10H,3-4,8-9H2,1-2H3,(H,19,20)
• InChI Key: YNBCFKBRJRZHDX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C18H19NO3S2
• Molecular Weight: 361.5 g/mol
• CAS No.: 896339-82-5

Description

“Methyl 2-(3-(methylthio)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The thiophene ring is an important component, and its structure can be modulated by introducing different functional groups.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions, including substitutions, additions, and oxidations. The specific reactions would depend on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiophene derivatives generally have interesting photophysical properties, which can be modulated by introducing different functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives are used in the development of organic semiconductors, while others have shown pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and use. Some thiophene derivatives can cause skin and eye irritation, and may cause respiratory irritation.

Future Directions

Thiophene derivatives have a wide range of applications in fields like organic electronics and medicinal chemistry. Future research could focus on developing new synthesis methods, exploring new applications, and improving the properties of these compounds.